Cas no 2228199-64-0 (1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene)

• Product Name: 1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene
• CAS No: 2228199-64-0
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• CID: 6406439
• PubChem ID: 165645051
• Update Time: 2025-10-28

1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene
• 2228199-64-0
• EN300-1918767

• Inchi： 1S/C12H17Br/c1-9(2)11-6-4-5-7-12(11)10(3)8-13/h4-7,9-10H,8H2,1-3H3
• InChI Key： GLCNZACPHSSKHS-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 240.05136g/mol
• Monoisotopic Mass: 240.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene

Introduction to 1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene (CAS No. 2228199-64-0)

1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene, with the CAS number 2228199-64-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a brominated propyl group and an isopropyl substituent on a benzene ring. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene is C₁₃H₁₉Br, and its molecular weight is approximately 257.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination of an appropriate propyl alcohol and subsequent substitution reactions on a substituted benzene ring. The precise control over these reactions ensures the formation of the desired product with high purity and yield.

In the context of pharmaceutical research, 1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene has been explored as a potential intermediate in the synthesis of novel drugs. Recent studies have highlighted its utility in the development of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents that show promise in combating RNA viruses such as influenza and SARS-CoV-2.

The brominated propyl group in 1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene can be readily functionalized through various chemical transformations, making it a versatile building block for organic synthesis. This versatility has led to its application in the development of advanced materials, such as polymers and coatings. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound to synthesize novel polymers with enhanced mechanical properties and improved thermal stability.

In addition to its applications in pharmaceuticals and materials science, 1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene has also been studied for its potential use in chemical synthesis. Its unique structure allows for selective functionalization at specific sites, enabling the creation of complex molecules with precise control over their stereochemistry. This property is particularly valuable in the synthesis of chiral compounds, which are crucial for many pharmaceutical applications.

The safety and environmental impact of 1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene have also been thoroughly evaluated. Studies have shown that it is stable under normal laboratory conditions and does not pose significant health or environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during its handling and storage to ensure safe use.

In conclusion, 1-(1-bromopropan-2-yl)-2-(propan-2-yl)benzene (CAS No. 2228199-64-0) is a versatile and valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and functional groups make it an attractive intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.